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Compound of Interest

Compound Name: 2,4,5-Trinitrophenol

Cat. No.: B12656829 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 2,4,5-trinitrophenol, a lesser-

known isomer of the widely recognized explosive and chemical intermediate, 2,4,6-

trinitrophenol (picric acid). Due to the directing effects of the hydroxyl group in direct phenol

nitration, which strongly favors substitution at the ortho and para positions (2, 4, and 6), the

synthesis of 2,4,5-trinitrophenol requires a more nuanced, multi-step approach. This guide

outlines a plausible synthetic pathway based on established chemical principles and provides a

framework for its characterization and potential biological significance.

Synthesis of 2,4,5-Trinitrophenol: A Proposed
Pathway
Direct nitration of phenol or even 2,4-dinitrophenol does not yield the 2,4,5-isomer. Therefore, a

multi-step synthesis commencing from a precursor with the desired 1,2,4,5-substitution pattern

is necessary. The following pathway is proposed based on literature for related transformations.

[1][2][3]

The proposed four-step synthesis starts with 1,2,4-trichlorobenzene.
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Step 1: Nitration

Step 2: Reduction

Step 3: Diazotization & Hydrolysis

Step 4: Nitrative Substitution (Proposed)

1,2,4-Trichlorobenzene

1,2,4-Trichloro-5-nitrobenzene

 HNO₃ / H₂SO₄ 

1,2,4-Trichloro-5-nitrobenzene

2,4,5-Trichloroaniline

 Fe / H₂O 

2,4,5-Trichloroaniline

Diazonium Salt Intermediate

 NaNO₂ / H₂SO₄ 
 (0-8 °C) 

2,4,5-Trichlorophenol

 H₂O / Δ 
 (Sandmeyer-type) 

2,4,5-Trichlorophenol

2,4,5-Trinitrophenol

 Fuming HNO₃ / H₂SO₄ 
 (Harsh Conditions) 

 

Synthesized Product

Purification
(Recrystallization)

Chromatography
(TLC / HPLC for Purity)

Mass Spectrometry
(Confirm Molecular Weight)

FT-IR Spectroscopy
(Functional Groups)

NMR Spectroscopy
(¹H, ¹³C for Structure)

Thermal Analysis
(DSC for Melting Point)

Confirmed Structure:
2,4,5-Trinitrophenol
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Mitochondrial Inner Membrane

Mechanism of Action

Electron Transport Chain (ETC) ATP Synthase

High H⁺ Concentration
(Intermembrane Space)

 pumps H⁺ 

H⁺ flow drives
ATP Synthesis

Protons (H⁺) pumped
by ETC

 flows through 

2,4,5-TNP (proposed)
shuttles H⁺ back,

dissipating the gradient
Energy released as Heat causes 
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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